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Executive Summary
This technical guide characterizes the safety, toxicity, and pharmacological profile of 2-(4-

Methylphenyl)piperazine (CAS: 65709-31-1).

CRITICAL DISTINCTION: This molecule is a structural isomer of the psychoactive substance
1-(4-methylphenyl)piperazine (pMPP). While pMPP is a potent serotonin releaser with
significant abuse potential, 2-(4-Methylphenyl)piperazine belongs to the 2-phenylpiperazine
class, often utilized as a scaffold for Neurokinin-1 (NK1) antagonists and antiviral agents.

Misidentification between the 1-substituted and 2-substituted isomers can lead to critical
experimental errors and safety hazards. This guide provides the rigorous data needed to
handle, study, and develop applications for the 2-substituted isomer safely.

Part 1: Chemical Identity & Physical Properties

Identification
o |[UPAC Name: 2-(4-Methylphenyl)piperazine[1][2]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1603706#bc-rfq
https://www.benchchem.com/product/b1603706/docs?utm_src=pdf-body#technical-safety-toxicity-guide-2-4-methylphenyl-piperazine
https://www.benchchem.com/product/b1603706/docs?utm_src=pdf-body#technical-safety-toxicity-guide-2-4-methylphenyl-piperazine
https://www.benchchem.com/product/b1603706/docs?utm_src=pdf-body#technical-safety-toxicity-guide-2-4-methylphenyl-piperazine
https://www.benchchem.com/product/b1603706/docs?utm_src=pdf-body#technical-safety-toxicity-guide-2-4-methylphenyl-piperazine
https://www.alchempharmtech.com/product/307557/
https://aksci.com/item_detail.php?cat=W8290
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603706?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Common Synonyms: 3-(4-Methylphenyl)piperazine (depending on numbering priority), 2-p-
Tolylpiperazine.

CAS Number: 65709-31-1[2][3]

Molecular Formula: C11H1eN2[2]

Molecular Weight: 176.26 g/mol [2]

Structural Analysis

Unlike its 1-substituted counterpart where the phenyl ring is attached to the nitrogen, the
phenyl ring in this molecule is attached to the C2 carbon of the piperazine ring. This creates a
chiral center at C2, significantly altering its binding affinity and metabolic stability compared to
pPMPP.

2-(4 1-(4-
Property . ] Methylphenyl)piperazine
Methylphenyl)piperazine
(PMPP)
Substitution Site Carbon (C2) Nitrogen (N1)
] Norepinephrine/Dopamine i
Primary Class Serotonin Releaser (5-HT)
Scaffold
Abuse Potential Low / Unknown High (Designer Drug)
pKa (Predicted) ~9.8 (Secondary Amine) ~9.1

Part 2: Pharmacological & Toxicological Profile
Mechanism of Action (SAR Analysis)

Direct pharmacological data for the specific 2-(4-methylphenyl) analog is sparse. However,
Structure-Activity Relationship (SAR) data from the 2-phenylpiperazine class allows for high-
confidence predictions.

e Norepinephrine Transporter (NET) Interaction:
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o The 2-phenylpiperazine core is structurally homologous to phenmetrazine (3-methyl-2-
phenylmorpholine).

o Inference: This scaffold tends to act as a weak to moderate Norepinephrine Reuptake
Inhibitor (NRI), potentially leading to mild CNS stimulation or cardiovascular effects [1].

e Sigma-1 Receptor Ligand:

o Substituted piperazines, particularly those with lipophilic C-substituents, show affinity for
ol receptors.[4] This pathway is relevant for neuroprotection and antiproliferative
mechanisms in oncology research [2].

e Antiviral Scaffold:

o Derivatives of 2-phenylpiperazine have demonstrated inhibition of HCV and Adenovirus
replication, likely through interference with viral non-structural proteins rather than host
monoamine receptors [3].

Toxicity Profile
Acute Toxicity

e Oral: Predicted LD50 > 500 mg/kg (Rat). Based on the reduced lipophilicity and receptor
potency compared to amphetamine-like 1-substituted piperazines.

o Dermal: Corrosive. As a secondary amine, the free base is highly alkaline and can cause
chemical burns.

¢ Inhalation: Irritant to mucous membranes.

Chronic & Systemic Toxicity

o Sensitization: Piperazine derivatives are known respiratory and skin sensitizers. Repeated
exposure may lead to allergic dermatitis or asthma-like symptoms.

» Neurotoxicity: Unlike pMPP, which risks Serotonin Syndrome, the primary risk of the 2-
isomer is adrenergic overstimulation (tachycardia, hypertension) if administered at high
doses.
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Visualizing the Pharmacological Divergence

The following diagram illustrates the divergent signaling pathways between the 2-isomer
(Target of this guide) and the 1-isomer (Drug of abuse).
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Figure 1: Pharmacological divergence between 2-substituted (Green path) and 1-substituted
(Red path) piperazines.

Part 3: Metabolic Fate (ADME)

Understanding the metabolism is crucial for pharmacokinetic studies. The presence of the
methyl group on the phenyl ring and the secondary amine dictates the metabolic pathway.

o N-Hydroxylation: The secondary amine is susceptible to N-oxidation by Flavin-containing
Monooxygenases (FMOSs).

e Benzylic Oxidation: The p-methyl group is a prime target for CYP450 (likely CYP2D6 or
CYP3A4) oxidation to a carboxylic acid.

o Glucuronidation: Subsequent conjugation of the oxidized metabolites facilitates renal
excretion.
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Figure 2: Predicted metabolic pathway emphasizing CYP2D6 mediated clearance.

Part 4: Experimental Protocols
Safe Handling & Containment

Objective: Prevent mucosal irritation and sensitization during benchwork.

o Engineering Controls: All weighing and solvation must occur within a certified Chemical
Fume Hood.

 PPE:
o Gloves: Nitrile (0.11 mm minimum thickness). Breakthrough time > 480 min.

o Respiratory: If fume hood is unavailable (not recommended), use a P95 particulate
respirator with organic vapor cartridge.
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o Decontamination: Spills should be neutralized with weak acid (e.g., 5% acetic acid) before
absorption, as the compound is alkaline.

Synthesis of 2-(4-Methylphenyl)piperazine (Reference
Protocol)

Note: This protocol is adapted from standard 2-phenylpiperazine synthesis methods involving
the reduction of ketopiperazines [4].

Step-by-Step Methodology:

o Precursor Preparation: React 2-bromo-1-(4-methylphenyl)ethanone with ethylenediamine to
form the intermediate 3-(4-methylphenyl)piperazin-2-one.

» Reduction:
o Suspend Lithium Aluminum Hydride (LiAlH4) (2.5 eq) in dry THF under Argon atmosphere.
o Add the piperazinone intermediate dropwise at 0°C.
o Reflux for 12 hours.
e Quenching (Fieser Method):
o Cool to 0°C. Add water (1x mass of LAH), then 15% NaOH (1x), then water (3x).
o Filter the granular precipitate.
 Purification:
o Extract filtrate with Dichloromethane (DCM).
o Dry over Na2SOa4 and concentrate.

o Validation: Recrystallize from Hexane/EtOAc. Verify structure via *H-NMR (Look for the
chiral proton at C2 ~3.6-4.0 ppm).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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